2-chloro-4-nitro-N-2-pyrimidinylbenzamide

• IUPAC Name: 2-chloro-4-nitro-N-pyrimidin-2-ylbenzamide
• InChI: InChI=1S/C11H7ClN4O3/c12-9-6-7(16(18)19)2-3-8(9)10(17)15-11-13-4-1-5-14-11/h1-6H,(H,13,14,15,17)
• InChI Key: PBBNAKFFEVLQKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C11H7ClN4O3
• DSSTOX Substance ID: DTXSID701330346
• Molecular Weight: 278.65 g/mol
• Solubility: 27.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 312590-70-8

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including condensation reactions, chlorination with phosphorus oxychloride, and nucleophilic substitution reactions. For example, a compound within this family, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, was synthesized through a series of reactions starting from methyl 3-aminothiophene-2-carboxylate, highlighting the complexity and versatility of synthetic routes available for such compounds (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of these compounds has been determined using crystallography and optimized through density functional theory (DFT). For instance, the crystal structure of a similar compound was found to belong to the tetragonal system, providing insights into its geometric bond lengths, bond angles, and the character of its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies. Molecular electrostatic potential (MEP) surface maps further elucidate the electron distribution within the molecule (Huang et al., 2020).

Chemical Reactions and Properties

These compounds exhibit a range of chemical reactions, including nucleophilic substitution and the ability to form molecular salts or co-crystals with other chemical entities, which can influence their chemical stability and reactivity. For example, 2-Chloro-4-nitrobenzoic acid has been studied for its ability to form molecular salts with pyridyl and benzoic acid derivatives, highlighting the role of charge-assisted and halogen bond interactions in determining its chemical properties (Oruganti et al., 2017).

Physical Properties Analysis

The physical properties, such as solubility and thermal stability, are crucial for the application of these compounds. The solubility in common organic solvents and thermal stability, with high glass transition temperatures and significant residue at elevated temperatures, suggest these compounds are suitable for further development in pharmaceutical and materials science applications (Huang et al., 2017).

Chemical Properties Analysis

The chemical properties of 2-Chloro-4-nitro-N-2-pyrimidinylbenzamide derivatives, such as reactivity towards various chemical reagents and potential biological activity, are of great interest. For example, derivatives have shown marked inhibition against various cancer cell lines, demonstrating promising anticancer activity. Molecular docking studies suggest these compounds could inhibit specific proteins, indicating a potential mechanism of action (Huang et al., 2020).